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Compound of Interest

Compound Name: Solganal

Cat. No.: B1241724

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, logistical, and operational guidance for
the handling and disposal of Solganal (aurothioglucose) in a laboratory setting. Adherence to
these procedures is critical to ensure personnel safety and maintain experimental integrity.

Hazard Identification and Safety Data

Solganal, a gold-containing compound, is classified as a hazardous substance. It is a skin and
respiratory sensitizer. The primary routes of occupational exposure are inhalation, ingestion,
and skin contact.
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Parameter

Value

Source

Chemical Name

Aurothioglucose

Synonyms Gold thioglucose, Solganal
CAS Number 12192-57-3
Molecular Formula CeH11AUOsS

Hazard Classifications

Skin Sensitizer, Category 1;
Respiratory Sensitizer,

Category 1

Occupational Exposure Limit
(OEL)

While a specific OEL for
aurothioglucose is not
established, for soluble gold
compounds, an OEL of 0.05
mg/m3 (as Au) as a time-
weighted average (TWA) is
recommended.

[1]

LD50 (Intravenous, chicken)

1 g/kg

Stability

Unstable in aqueous solutions;

sensitive to light.

Storage Temperature

2-8°C, desiccated, and
protected from light.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Solganal to minimize exposure.
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PPE Category Specification Standard
Chemical-resistant gloves
Hand Protection (e.g., Nitrile rubber). Double EN 374

gloving is recommended.

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield is
required when there is a

splash hazard.

EN 166 (EU) or OSHA 29 CFR
1910.133

Respiratory Protection

A NIOSH-approved N95 or
higher-level respirator should
be used when handling the
powder form to prevent

inhalation of dust particles.

NIOSH (US) or EN 149 (EU)

Body Protection

A disposable, solid-front

laboratory coat with tight cuffs.

Operational Plan for Handling Solganal

A systematic approach to handling Solganal is essential for both safety and the validity of

experimental results.

Workflow for Handling Solganal
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Handling Protocol for Solganal

Preparation

Don appropriate PPE

\ 4

Prepare designated handling area in a fume hood

\

Weigh powder using a containment balance or in a fume hood

\ 4

Prepare solutions in a fume hood

Proceed to experiment

Experir; ;entation

Handle solutions with caution to avoid aerosols and spills

\ 4

Transport solutions in sealed, secondary containers

After experiment completion

Cleanup & D%ontamination

Decontaminate surfaces with a suitable cleaning agent

\ 4

Doff PPE and dispose of as hazardous waste

\

Wash hands thoroughly

Waste Disposal

Segregate all Solganal waste (solid and liquid)

y

4

Label waste col

ntainers clearly

y

4

Store waste in a designated hazardous waste accumulation area

\ 4

Dispose of waste through a certified hazardous waste vendor
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Caption: A step-by-step workflow for the safe handling and disposal of Solganal in a laboratory
setting.

Experimental Protocol: In-Vitro Cell-Based Assay

This protocol provides a general methodology for conducting an in-vitro experiment with
Solganal.

Objective: To assess the cytotoxic effect of Solganal on a cancer cell line (e.g., A549) using a
cell viability assay.

Materials:

Solganal (aurothioglucose) powder

e Dimethyl sulfoxide (DMSO)

e A549 cells (or other suitable cell line)

¢ Cell culture medium (e.g., DMEM)

o Fetal Bovine Serum (FBS)

 Penicillin-Streptomycin solution

e Phosphate-Buffered Saline (PBS)

o Cell viability reagent (e.g., MTT, PrestoBlue)

o 96-well cell culture plates

Sterile, disposable laboratory consumables (pipette tips, tubes, etc.)
Methodology:
» Preparation of Solganal Stock Solution:

o In a chemical fume hood, wearing appropriate PPE, accurately weigh the required amount
of Solganal powder.
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o Dissolve the powder in sterile DMSO to prepare a high-concentration stock solution (e.g.,
10 mM).

o Vortex thoroughly to ensure complete dissolution.

o Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

e Cell Culture and Seeding:

o Culture A549 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin
at 37°C in a humidified incubator with 5% CO-.

o Once cells reach 80-90% confluency, detach them using trypsin-EDTA.
o Resuspend the cells in fresh medium and perform a cell count.

o Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate
for 24 hours to allow for cell attachment.

o Treatment with Solganal:

o Prepare serial dilutions of the Solganal stock solution in cell culture medium to achieve
the desired final concentrations for treatment.

o Remove the old medium from the 96-well plate and add 100 pL of the Solganal-containing
medium to the respective wells.

o Include a vehicle control (medium with the highest concentration of DMSO used) and an
untreated control (medium only).

o Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).
o Cell Viability Assay:

o After the incubation period, add the cell viability reagent to each well according to the
manufacturer's instructions.

o Incubate for the recommended time.
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o Measure the absorbance or fluorescence using a plate reader at the appropriate
wavelength.

o Data Analysis:

o Calculate the percentage of cell viability for each treatment group relative to the untreated
control.

o Plot the results to determine the ICso (half-maximal inhibitory concentration) of Solganal.
Disposal Plan
All waste generated from handling Solganal must be treated as hazardous waste.
Waste Segregation and Collection:

o Solid Waste: All contaminated PPE (gloves, lab coats), disposable labware (pipette tips,
tubes, flasks), and any materials used for cleaning up spills should be collected in a
designated, leak-proof, and clearly labeled hazardous waste container.

» Liquid Waste: Unused Solganal solutions, contaminated media, and any other liquid waste
containing Solganal should be collected in a separate, leak-proof, and clearly labeled
hazardous waste container. Do not mix with other solvent waste streams unless compatibility
has been confirmed.

» Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated
sharps container.

Decontamination of Surfaces and Glassware:

o Surface Decontamination: Decontaminate all work surfaces (fume hood, benchtops) with a
suitable laboratory detergent followed by a rinse with 70% ethanol. All cleaning materials
must be disposed of as hazardous solid waste.

o Glassware Decontamination: Reusable glassware should be soaked in a suitable
decontamination solution (e.g., a high pH detergent) before standard washing procedures.

Final Disposal:
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o All hazardous waste containers must be sealed and stored in a designated hazardous waste
accumulation area.

» Arrange for the disposal of all Solganal waste through a certified hazardous waste
management company, in accordance with local, state, and federal regulations.

By adhering to these guidelines, you can ensure a safe working environment and contribute to
the integrity of your research when working with Solganal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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